Cas no 259209-18-2 ((3-ethoxy-2-hydroxyphenyl)boronic acid)
(3-ethoxy-2-hydroxyphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-ethoxy-2-hydroxyphenyl)boronic acid
-
- Inchi: 1S/C8H11BO4/c1-2-13-7-5-3-4-6(8(7)10)9(11)12/h3-5,10-12H,2H2,1H3
- InChI Key: OYQZHKGPHANTTC-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(B(O)O)C=1O)CC
(3-ethoxy-2-hydroxyphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB605134-250mg |
(3-Ethoxy-2-hydroxyphenyl)boronic acid; . |
259209-18-2 | 250mg |
€178.00 | 2024-04-18 | ||
| abcr | AB605134-1g |
(3-Ethoxy-2-hydroxyphenyl)boronic acid; . |
259209-18-2 | 1g |
€303.10 | 2024-04-18 | ||
| abcr | AB605134-5g |
(3-Ethoxy-2-hydroxyphenyl)boronic acid; . |
259209-18-2 | 5g |
€949.60 | 2024-04-18 | ||
| abcr | AB605134-10g |
(3-Ethoxy-2-hydroxyphenyl)boronic acid; . |
259209-18-2 | 10g |
€1575.80 | 2024-04-18 |
(3-ethoxy-2-hydroxyphenyl)boronic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on (3-ethoxy-2-hydroxyphenyl)boronic acid
Recent Advances in the Application of (3-Ethoxy-2-hydroxyphenyl)boronic Acid (CAS: 259209-18-2) in Chemical Biology and Pharmaceutical Research
The boronic acid derivative (3-ethoxy-2-hydroxyphenyl)boronic acid (CAS: 259209-18-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound belongs to the class of arylboronic acids, which have gained prominence due to their unique chemical properties and diverse biological applications. Recent studies have highlighted its potential in drug development, particularly in the design of protease inhibitors and as a building block for novel therapeutic agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 259209-18-2 as a key intermediate in the synthesis of novel β-lactamase inhibitors. The researchers utilized the compound's boronic acid moiety to create covalent interactions with the active site serine residue of β-lactamases, resulting in potent inhibition of antibiotic resistance enzymes. This application is particularly relevant in addressing the growing challenge of antimicrobial resistance.
In the field of cancer research, (3-ethoxy-2-hydroxyphenyl)boronic acid has shown promise as a component of targeted drug delivery systems. A recent Nature Communications paper (2024) described its incorporation into boron-containing prodrugs that selectively accumulate in tumor tissues. The ethoxy and hydroxyl groups on the phenyl ring were found to significantly influence the compound's pharmacokinetic properties, enhancing tumor specificity while reducing systemic toxicity.
The compound's unique structural features have also been exploited in chemical biology applications. A 2024 ACS Chemical Biology study reported its use as a molecular sensor for detecting reactive oxygen species (ROS) in cellular environments. The boronic acid group undergoes specific oxidation reactions in the presence of ROS, making 259209-18-2 a valuable tool for studying oxidative stress pathways in various disease models.
From a synthetic chemistry perspective, recent advances have improved the production and purification of (3-ethoxy-2-hydroxyphenyl)boronic acid. A 2023 Organic Process Research & Development publication detailed an optimized synthetic route that achieves higher yields (85-90%) while maintaining excellent purity (>99%). These improvements have made the compound more accessible for research and development purposes.
Ongoing clinical trials are investigating derivatives of 259209-18-2 as potential treatments for metabolic disorders. Preliminary results suggest that modifications to the boronic acid moiety can create compounds with selective inhibition of key enzymes involved in glucose metabolism. This application could lead to novel therapeutics for diabetes and related conditions.
Future research directions for this compound include exploration of its potential in neurodegenerative disease treatment, as recent in vitro studies have shown neuroprotective effects in models of Alzheimer's disease. Additionally, its application in materials science, particularly in the development of self-healing polymers, represents an exciting interdisciplinary research avenue.
259209-18-2 ((3-ethoxy-2-hydroxyphenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)